Cas no 1341216-79-2 ((4-Amino-6-chloropyrimidin-5-yl)methanol)

• Product Name: (4-Amino-6-chloropyrimidin-5-yl)methanol
• CAS No: 1341216-79-2
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD21340304
• CID: 2130264
• PubChem ID: 56595641
• Update Time: 2025-10-24

(4-Amino-6-chloropyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-chloro-5-Pyrimidinemethanol
• (4-Amino-6-chloropyrimidin-5-yl)methanol
• DH-0730
• DB-349142
• 1341216-79-2
• SB56097
• MFCD21340304
• CS-0045931
• AKOS022168322

• MDL： MFCD21340304
• Inchi： 1S/C5H6ClN3O/c6-4-3(1-10)5(7)9-2-8-4/h2,10H,1H2,(H2,7,8,9)
• InChI Key： PPNIIQPIWKPOLE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC=N1)CO

Computed Properties

• Exact Mass: 159.0199395g/mol
• Monoisotopic Mass: 159.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72Ų

Additional information on (4-Amino-6-chloropyrimidin-5-yl)methanol

Comprehensive Overview of (4-Amino-6-chloropyrimidin-5-yl)methanol (CAS No. 1341216-79-2)

(4-Amino-6-chloropyrimidin-5-yl)methanol, with the CAS number 1341216-79-2, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its amino and chloro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for pyrimidine-based compounds has surged due to their widespread applications in medicinal chemistry. Researchers are particularly interested in (4-Amino-6-chloropyrimidin-5-yl)methanol for its potential role in targeting enzyme inhibition and signal transduction pathways. The compound's methanol moiety enhances its solubility, making it suitable for various formulation strategies. This attribute aligns with the growing trend toward green chemistry and sustainable synthesis, as it reduces the need for hazardous solvents.

The synthesis of 1341216-79-2 typically involves multi-step reactions, including chlorination and amination of pyrimidine precursors. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These innovations address common challenges in heterocyclic chemistry, such as regioselectivity and byproduct formation, which are frequently discussed in academic forums and patent literature.

From an industrial perspective, (4-Amino-6-chloropyrimidin-5-yl)methanol is often highlighted in custom synthesis and contract manufacturing services. Companies specializing in fine chemicals prioritize this compound due to its scalability and compatibility with continuous flow chemistry systems. Such advancements are critical for meeting the rising demand for high-purity intermediates in the pharmaceutical sector.

Analytical characterization of CAS 1341216-79-2 employs techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure compliance with regulatory standards. These methods are essential for verifying the compound's identity and assessing impurities, topics frequently searched by quality control professionals. Additionally, the compound's stability under various storage conditions is a key consideration for logistics and supply chain management.

Emerging applications of (4-Amino-6-chloropyrimidin-5-yl)methanol extend to material science, where its derivatives are investigated for organic electronics and photovoltaic materials. This interdisciplinary relevance underscores the compound's adaptability beyond traditional domains. As research progresses, collaborations between academia and industry are expected to unlock further innovations, positioning 1341216-79-2 as a cornerstone in modern synthetic chemistry.